Cas no 520-36-5 (Apigenin)

Apigenin Properties

Names and Identifiers

• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
• 4',5,7-TRIHYDROXYFLAVONE
• 4,5,7-TRIHYDROXYFLAVONE
• 4',5,7-TRIHYROXYFLAVONE
• 5,7,4'-TRIHYDROXYFLAVONE
• 5,7-DIHYDROXY-2-(4-HYDROXYPHENYL)-4H-1-BENZOPYRAN-4-ONE
• 7,4',5-TRIHYDROXYFLAVONE
• APIGENIN
• CHAMOMILE
• 2-(p-hydroxyphenyl)-5,7-dihydroxychromone
• 4’,5,7-trihydroxyflavaone
• 4’,5,7-trihydroxy-flavon
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-4h-1-benzopyran-4-on
• apigenine
• c.i.naturalyellow1
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-4-benzopyrone
• 4,5,7-Trihydroxyflavone (apigenin)
• APIGENIN CRYSTALLINE
• APIGENIN FROM PARSLEY
• Matricaria chamomilla flower
• APIGENIN(AS) PrintBack
• APIGENIN(P) (Compendial Traceable)
• APIGENIN(P) (Compendial Traceable) PrintBack
• APIGENIN(RG)(REQUEST QUOTE) PrintBack
• apigenol
• Celery seed extract
• Pelargidenone
• Versulin
• Versuline
• 4′,5,7-Trihydroxyflavone
• [ "4'", "5", "7-Trihydroxyflavone" ]
• 4'
• Spigenin
• C.I. Natural Yellow 1
• Pelargidenon 1449
• UCCF 031
• 5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• FLAVONE, 4',5,7-TRIHYDROXY-
• 4H-1-Benzopyran-4-one, 5,7-
• Apigenin
• MLS006011839
• Dataset-S1.225
• Dataset-S1.244
• ConMedNP.1556
• ConMedNP.1555
• ConMedNP.1554
• ConMedNP.1553
• MLS001074874
• "Apigenin
• MLSMR
• MLS000859991
• SMR000326850
• MLS000697626
• +Expand

• MDL： MFCD00006831
• InChIKey： KZNIFHPLKGYRTM-UHFFFAOYSA-N
• Inchi： 1S/C15H10O5/c16-9-3-1-8(2-4-9)13-7-12(19)15-11(18)5-10(17)6-14(15)20-13/h1-7,16-18H
• SMILES： O1C(=C([H])C(C2=C(C([H])=C(C([H])=C12)O[H])O[H])=O)C1C([H])=C([H])C(=C([H])C=1[H])O[H]
• BRN： 262620

Computed Properties

• Exact Mass: 270.05300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 270.05282342 g/mol
• Heavy Atom Count: 20
• Complexity: 411
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 57
• Surface Charge: 0
• Topological Polar Surface Area: 87
• Molecular Weight: 270.24

Experimental Properties

• LogP: 2.57680
• PSA: 90.90000
• Merck: 730
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 555.5°C at 760 mmHg
• Melting Point: >300 °C (lit.)
• Vapor Pressure: 1.01X10-10 mm Hg at 25 °C (est)
• Flash Point: 217.1±23.6 °C
• Solubility: DMSO: 27 mg/mL
• Color/Form: Yellow acicular crystals
• Solubility: Slightly soluble in hot ethanol, almost insoluble in water
• Sensitiveness: Sensitive to light
• Density: 1.2319 (rough estimate)

Apigenin Security Information

• Symbol: GHS07
• RTECS：LK9276000
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：10

Apigenin Customs Data

• HS CODE：29329985
• Customs Data：

  China Customs Code:

  2914501900

  Overview:

  2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Flavonoids